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Compound of Interest

Compound Name: NBD Sphingosine

Cat. No.: B3026259 Get Quote

NBD Sphingosine: A Technical Guide for
Researchers
An in-depth exploration of NBD Sphingosine as a fluorescent analog for studying sphingolipid

metabolism, signaling, and transport.

This technical guide provides researchers, scientists, and drug development professionals with

a comprehensive overview of NBD Sphingosine (NBD-Sph), a fluorescently labeled derivative

of sphingosine. This analog has become an invaluable tool for investigating the intricate roles

of sphingolipids in cellular processes. This document details its properties, experimental

applications, and the signaling pathways it helps to elucidate.

Introduction to NBD Sphingosine
NBD Sphingosine is a biologically active derivative of sphingosine tagged with a fluorescent

nitrobenzoxadiazole (NBD) group.[1][2][3] This fluorescent tag allows for the direct visualization

and quantification of sphingosine's cellular localization, metabolism, and transport.[2][4] Its

structural similarity to endogenous sphingosine allows it to be recognized and processed by the

same enzymatic machinery, making it a reliable tracer for studying sphingolipid metabolic

pathways.
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The utility of NBD Sphingosine as a research tool is fundamentally linked to its specific

chemical and fluorescent characteristics. These properties dictate its handling, experimental

application, and the methods used for its detection.

Property Value Reference(s)

Chemical Name

(2S,3R,4E)-2-amino-18-[(7-

nitro-2,1,3-benzoxadiazol-4-

yl)amino]-4-octadecene-1,3-

diol

CAS Number 1449370-25-5

Molecular Formula C₂₄H₃₉N₅O₅

Molecular Weight 477.60 g/mol

Purity ≥95%

Appearance Solution in ethanol

Solubility Ethanol: 1 mg/ml

Storage Conditions

Store at -20°C. For stock

solutions, store at -20°C for up

to 1 month or at -80°C for up to

6 months. Avoid repeated

freeze-thaw cycles.

Stability ≥ 2 years at -20°C

Fluorescence

The NBD fluorophore has

distinct spectral properties that

are sensitive to the local

environment.

Cellular Metabolism and Signaling Pathways
Once introduced to a cellular system, NBD Sphingosine is processed through the same

metabolic pathways as its natural counterpart. This allows researchers to trace the flux of

sphingosine through various enzymatic steps and into different sphingolipid species.
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NBD-Sph can be incorporated into cells and subsequently metabolized into several key NBD-

labeled sphingolipids, including NBD-ceramide, NBD-sphingomyelin, and NBD-sphingosine-1-

phosphate (NBD-S1P). This metabolic conversion is a critical aspect of its use as a tracer.

Sphingolipid Metabolism Workflow
The following diagram illustrates the primary metabolic fate of NBD Sphingosine within the

cell.
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Caption: Metabolic fate of NBD Sphingosine within a typical mammalian cell.

Sphingosine-1-Phosphate (S1P) Signaling Pathway
A critical metabolic product of sphingosine is Sphingosine-1-Phosphate (S1P), a potent

signaling molecule that acts both intracellularly and extracellularly. NBD-S1P, the fluorescent

analog of S1P, allows for the study of S1P transport and receptor interaction. S1P exerts its

extracellular effects by binding to a family of five G protein-coupled receptors (GPCRs),

designated S1PR1-5.
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Caption: Extracellular signaling pathway of NBD Sphingosine-1-Phosphate.

Experimental Applications and Protocols
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NBD Sphingosine is a versatile tool employed in a variety of experimental contexts to probe

sphingolipid biology.

Studying Cellular Uptake and Trafficking
The fluorescent nature of NBD Sphingosine allows for real-time visualization of its uptake and

subsequent distribution within cellular compartments using fluorescence microscopy.

Experimental Workflow for Cellular Localization Studies:
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Caption: A typical workflow for studying the cellular uptake and trafficking of NBD
Sphingosine.
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Enzyme Activity Assays
NBD Sphingosine serves as a substrate for several key enzymes in sphingolipid metabolism,

enabling the development of fluorescence-based assays to measure their activity.

Sphingosine Kinase (SphK) Assay: The conversion of NBD-Sph to the more polar NBD-S1P

can be monitored to determine SphK activity. This is particularly useful for screening

potential inhibitors of SphK, which are of interest in drug development.

Ceramide Synthase (CerS) Assay: NBD-sphinganine, a related compound, is used to

measure CerS activity by monitoring the formation of NBD-ceramide. NBD-Sph can also

serve as a substrate for some CerS isoforms.

Protocol for a Fluorometric Sphingosine Kinase Assay:

Prepare cell lysate or purified enzyme.

Prepare a reaction mixture containing assay buffer, the enzyme source, and any potential

inhibitors.

Initiate the reaction by adding NBD Sphingosine (e.g., final concentration of 5 µM).

Incubate at 37°C for a specified time (e.g., 60 minutes).

Stop the reaction and extract the lipids using a suitable solvent system (e.g.,

chloroform/methanol).

Separate the lipids by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Quantify the fluorescent NBD-S1P product using a fluorescence plate reader or imaging

system.

Cytotoxicity Studies
It is important to note that NBD Sphingosine can exhibit cytotoxic effects at higher

concentrations. Therefore, it is crucial to determine the optimal, non-toxic concentration for

each cell type and experimental setup.
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Cell Line IC₅₀ (µM) Reference(s)

HCT116 25.6

PC3 40.5

HEK293T 10.4

HFE-145 12.5

Conclusion
NBD Sphingosine is a powerful and versatile fluorescent probe that has significantly advanced

our understanding of sphingolipid biology. Its ability to mimic endogenous sphingosine allows

for detailed investigations into metabolic pathways, enzyme kinetics, cellular trafficking, and

signaling events. By providing a means to visualize and quantify these processes, NBD
Sphingosine continues to be an indispensable tool for researchers in cell biology,

biochemistry, and drug discovery. Careful consideration of its properties and potential

cytotoxicity is essential for its effective and accurate application in experimental settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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